Cas no 62287-34-7 (1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-)

1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy- structure
62287-34-7 structure
Product Name:1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-
CAS No:62287-34-7
MF:C10H10BrN3O
MW:268.109900951386
CID:450728
PubChem ID:617840
Update Time:2025-04-19

1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-
    • 5-(4-bromophenyl)-3-ethoxy-1H-1,2,4-triazole
    • 62287-34-7
    • AKOS004090643
    • CYRRZFYHLBDEMH-UHFFFAOYSA-N
    • 4H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-
    • SCHEMBL16661159
    • 3-(4-BROMOPHENYL)-5-ETHOXY-1H-1,2,4-TRIAZOLE
    • DTXSID30347096
    • 5-(4-Bromophenyl)-4H-1,2,4-triazol-3-yl ethyl ether #
    • Inchi: 1S/C10H10BrN3O/c1-2-15-10-12-9(13-14-10)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3,(H,12,13,14)
    • InChI Key: CYRRZFYHLBDEMH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(=NN1)OCC

Computed Properties

  • Exact Mass: 267.0008
  • Monoisotopic Mass: 267.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.8

1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy- Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd